Cas no 91983-26-5 ([4-(cyanomethyl)phenyl]boronic acid)

[4-(Cyanomethyl)phenyl]boronic acid is a versatile boronic acid derivative featuring both a boronic acid group and a cyanomethyl substituent on the phenyl ring. This bifunctional structure makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl compounds. The electron-withdrawing cyanomethyl group enhances reactivity in certain transformations, while the boronic acid moiety facilitates selective C-C bond formation under mild conditions. Its stability and solubility in common organic solvents further contribute to its utility in pharmaceutical and materials science research. The compound is particularly useful in constructing functionalized aromatic systems for applications in medicinal chemistry and organic electronics.
[4-(cyanomethyl)phenyl]boronic acid structure
91983-26-5 structure
Product Name:[4-(cyanomethyl)phenyl]boronic acid
CAS No:91983-26-5
MF:C8H8BNO2
MW:160.965621948242
MDL:MFCD01632200
CID:61538
PubChem ID:2773342
Update Time:2025-06-07

[4-(cyanomethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Cyanomethyl)phenyl)boronic acid
    • 4-(Cyanomethyl)benzeneboronic acid
    • 4-Boronophenylacetonitrile
    • 4-(Cyanomethyl)phenylboronic acid
    • 4-(Cyanomethyl)phenylboronic Acid (contains varying amounts of Anhydride)
    • (4-CYANOMETHYLPHENYL)BORONIC ACID
    • [4-(cyanomethyl)phenyl]boronic acid
    • 4-Cyanomethylphenylboronic acid
    • 4-(Cyanomethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
    • Boronic acid, [4-(cyanomethyl)phenyl]-
    • PubChem7789
    • 4-cyanomethylphenyl boronic acid
    • YKVMTTIYBSVPEQ-UHFFFAOYSA-N
    • 4-(cyanomethyl)phenyl boronic acid
    • STL553941
    • FCH918711
    • 4-(Cyanomethyl)benzeneboronic acid(contains varying amounts of Anhydride)
    • B-[4-(Cyanomethyl)phenyl]boronic acid (ACI)
    • Boronic acid, [4-(cyanomethyl)phenyl]- (9CI)
    • p-Tolueneboronic acid, α-cyano- (6CI, 7CI)
    • (4-(Cyanomethyl)benzene)boronic acid
    • EN300-221848
    • [4-(cyanomethyl)phenyl]-boronic acid
    • 91983-26-5
    • AKOS006229617
    • 4-(Cyanomethyl)benzeneboronic acid, AldrichCPR
    • DB-028599
    • J-515230
    • BBL100317
    • DTXSID80378390
    • BP-21200
    • 4-(Cyanomethyl)benzeneboronic acid, 98%
    • SY050212
    • PS-9498
    • 4-(Cyanomethyl)benzeneboronicacid
    • SCHEMBL363788
    • 4-(CYANOMETHYL)BENZENE BORONIC ACID
    • C3231
    • PB17220
    • MFCD01632200
    • CS-W016144
    • MDL： MFCD01632200
    • Inchi： 1S/C8H8BNO2/c10-6-5-7-1-3-8(4-2-7)9(11)12/h1-4,11-12H,5H2
    • InChI Key： YKVMTTIYBSVPEQ-UHFFFAOYSA-N
    • SMILES： N#CCC1C=CC(B(O)O)=CC=1
    • BRN： 3031323

Computed Properties

  • Exact Mass: 161.06500
  • Monoisotopic Mass: 161.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 64.2

Experimental Properties

  • Color/Form: Grayish yellow to light brown crystalline powder
  • Density: 1.2
  • Melting Point: 191°C(lit.)
  • Boiling Point: 375.7°Cat760mmHg
  • Flash Point: 181°C
  • Refractive Index: 1.548
  • PSA: 64.25000
  • LogP: -0.56752
  • Solubility: Insoluble in water

[4-(cyanomethyl)phenyl]boronic acid Security Information

[4-(cyanomethyl)phenyl]boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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[4-(cyanomethyl)phenyl]boronic acid Production Method

Production Method 1

138500-86-4 138500-86-4
91983-26-5 91983-26-5
Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Sodium periodate Solvents: Acetone ,  Water ;  2 h, rt
1.2 Reagents: Water ;  rt
Reference
Preparation of N-aryloxyalkyl sulfonamides for potentiating glutamate receptor function
, World Intellectual Property Organization, , ,

Production Method 2

68162-47-0 68162-47-0
91983-26-5 91983-26-5
Reaction Conditions
1.1 Solvents: Ethanol ,  Acetone ,  Water ;  60 °C; 6 h, reflux
1.2 Reagents: Sulfuric acid Solvents: Water ;  acidified
Reference
On the influence of the chiral side linking bridge type upon the synclinic vs. anticlinic balance in the case of 2',3'-difluoroterphenyl derivatives
Kula, Przemyslaw; Herman, Jakub; Perkowski, Pawel; Mrukiewicz, Mateusz; Jaroszewicz, Leszek R., Liquid Crystals, 2013, 40(2), 256-266

Production Method 3

138500-86-4 138500-86-4
91983-26-5 91983-26-5
Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Sodium periodate Solvents: Acetone ,  Water ;  24 h, rt
Reference
Nickel-Catalyzed Cross-Coupling of Bromodifluoromethylphosphonates with Arylboron Reagents
Kuriyama, Masami ; Maeda, Genki; Kamata, Kazuya; Kodama, Yusuke; Yamamoto, Kosuke ; et al, Advanced Synthesis & Catalysis, 2023, 365(1), 116-121

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